Cas no 1804873-22-0 (2-Bromo-4-nitro-3-(trifluoromethoxy)toluene)

• Product Name: 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene
• CAS No: 1804873-22-0
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 5002207
• Update Time: 2025-05-20

2-Bromo-4-nitro-3-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5BrF3NO3/c1-4-2-3-5(13(14)15)7(6(4)9)16-8(10,11)12/h2-3H,1H3
• InChI Key： PXMPCKYGCLZPEP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 55

Additional information on 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene

Recent Advances in the Application of 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene (CAS: 1804873-22-0) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-nitro-3-(trifluoromethoxy)toluene (CAS: 1804873-22-0) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a bromo-substituted toluene core with nitro and trifluoromethoxy functional groups, which contribute to its reactivity and biological activity. Recent studies have explored its utility as a versatile building block in organic synthesis and as a potential pharmacophore in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene as a key intermediate in the synthesis of novel kinase inhibitors. The compound's electron-withdrawing groups were found to enhance its reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient construction of complex heterocyclic scaffolds. The resulting compounds demonstrated promising activity against several cancer-related kinase targets, with IC50 values in the low micromolar range.

Another significant application was reported in ACS Chemical Biology, where 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene was used to develop fluorescent probes for studying protein-ligand interactions. The trifluoromethoxy group's unique electronic properties allowed for the design of probes with improved membrane permeability and target specificity. These probes have been particularly valuable in studying drug-target engagement in live cells using fluorescence microscopy techniques.

Recent synthetic methodology developments have also highlighted the compound's utility. A 2024 Nature Communications paper described a novel photocatalytic protocol using 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene as a radical precursor for C-C bond formation. This method enabled the efficient synthesis of structurally diverse compounds with potential pharmaceutical applications, demonstrating significantly improved yields compared to traditional approaches.

From a safety and pharmacokinetic perspective, recent ADMET studies have provided important insights into the properties of derivatives containing the 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene scaffold. While the parent compound shows moderate metabolic stability, strategic modifications have led to derivatives with improved pharmacokinetic profiles, as reported in recent drug development programs targeting inflammatory diseases.

The growing interest in this compound is reflected in the increasing number of patent applications featuring its derivatives. A 2023 analysis of pharmaceutical patents revealed that over 15 new applications incorporated structural motifs derived from 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene, particularly in areas of oncology and CNS disorders. This trend suggests its continued importance in drug discovery efforts.

Looking forward, researchers anticipate that 2-Bromo-4-nitro-3-(trifluoromethoxy)toluene will play an increasingly important role in fragment-based drug discovery due to its favorable physicochemical properties and synthetic versatility. Ongoing studies are exploring its potential in targeted protein degradation and covalent inhibitor development, which could open new avenues in therapeutic intervention strategies.